Cas no 1214339-02-2 (3-(4-Isobutylphenyl)pyridine)

• Product Name: 3-(4-Isobutylphenyl)pyridine
• CAS No: 1214339-02-2
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 4909315
• Update Time: 2025-08-01

3-(4-Isobutylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-isobutylphenyl)pyridine
• 3-(4-Isobutylphenyl)pyridine

• Inchi： 1S/C15H17N/c1-12(2)10-13-5-7-14(8-6-13)15-4-3-9-16-11-15/h3-9,11-12H,10H2,1-2H3
• InChI Key： SZELXLXVSZHXRJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Isobutylphenyl)pyridine

Introduction to 3-(4-Isobutylphenyl)pyridine (CAS No. 1214339-02-2)

3-(4-Isobutylphenyl)pyridine (CAS No. 1214339-02-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in chemical synthesis.

The molecular formula of 3-(4-Isobutylphenyl)pyridine is C₁₅H₁₉N, and it has a molecular weight of approximately 213.32 g/mol. The compound features a pyridine ring substituted with a 4-isobutylphenyl group, which imparts specific chemical and biological properties that make it an interesting subject for scientific investigation.

In recent years, the study of 3-(4-Isobutylphenyl)pyridine has been enriched by several groundbreaking research findings. One notable area of interest is its potential as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that compounds with similar structures can exhibit agonistic or antagonistic effects on serotonin, dopamine, and other neurotransmitter receptors, making them valuable candidates for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 3-(4-Isobutylphenyl)pyridine-derived compounds to modulate serotonin receptors. The researchers found that these compounds could selectively bind to serotonin 5-HT_2A receptors, which are implicated in mood regulation and cognitive function. This selective binding property suggests that 3-(4-Isobutylphenyl)pyridine-based molecules could be developed into novel antidepressants with fewer side effects compared to current medications.

Beyond its potential therapeutic applications, 3-(4-Isobutylphenyl)pyridine is also a useful intermediate in the synthesis of more complex organic molecules. Its reactivity and stability make it an attractive starting material for various chemical transformations. For instance, it can be used in cross-coupling reactions to introduce additional functional groups or to form new carbon-carbon bonds, thereby expanding its utility in synthetic chemistry.

The synthesis of 3-(4-Isobutylphenyl)pyridine typically involves multi-step processes that include the formation of the pyridine ring and subsequent substitution with the 4-isobutylphenyl group. One common synthetic route involves the condensation of 4-isobutyrobenzaldehyde with acetonitrile followed by cyclization under appropriate conditions. Advances in catalytic methods have further simplified this process, making it more accessible for large-scale production.

In addition to its medicinal and synthetic applications, 3-(4-Isobutylphenyl)pyridine has been explored for its potential use in materials science. Its aromatic structure and electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent studies have demonstrated that derivatives of this compound can enhance the performance of these devices by improving charge transport properties and stability.

The environmental impact of chemicals is an important consideration in their development and use. Research on the biodegradability and toxicity of 3-(4-Isobutylphenyl)pyridine-based compounds is ongoing to ensure their safe application in various industries. Preliminary studies suggest that these compounds exhibit low toxicity and good biodegradability under controlled conditions, which is a positive indicator for their broader use.

In conclusion, 3-(4-Isobutylphenyl)pyridine (CAS No. 1214339-02-2) is a multifaceted compound with significant potential in medicinal chemistry, synthetic chemistry, and materials science. Its unique structural features and versatile properties make it an exciting subject for further research and development. As new applications continue to emerge, this compound is poised to play a crucial role in advancing various scientific fields.